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Compound of Interest

Compound Name: Peroxide, nitro 1-oxohexyl!

Cat. No.: B15467980

A comprehensive investigation into the organic peroxide "peroxide, nitro 1-oxohexyl," also
known by its IUPAC name "nitro hexaneperoxoate,"” reveals a significant lack of publicly
available scientific data. While basic chemical identifiers for this compound are available,
detailed information regarding its synthesis, specific applications, and experimental
performance remains elusive. This absence of published research precludes a direct, data-
driven comparison with other well-established organic peroxides.

Initial searches have successfully identified "peroxide, nitro 1-oxohexyl" in chemical
databases. Key identifying information is summarized in the table below.

Table 1: Chemical Identification of "Peroxide, nitro

1-oxohexyl"
Property Value
IUPAC Name nitro hexaneperoxoate
Molecular Formula CeH11NOs
Molecular Weight 177.16 g/mol
CAS Number 56879-26-6

Despite the existence of these identifiers, a thorough search of scientific literature, patent
databases, and technical reports has not yielded any specific experimental protocols,
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performance data, or direct comparisons with other organic peroxides. The compound appears
to be a niche or novel molecule that has not been extensively studied or characterized in a way
that would allow for a meaningful comparative analysis.

A Glimpse into Related Peroxide Classes

In an effort to provide context, the investigation was broadened to include related classes of
compounds, such as organic peroxynitrites and acyl peroxynitrates. Research in these areas
highlights their significance in atmospheric chemistry and as highly reactive intermediates in
biological systems. General synthetic methods for these classes of compounds often involve
the reaction of a hydroperoxide anion with an alkyl nitrite or the reaction of nitrite with hydrogen
peroxide. However, this general information does not provide the specific, quantitative data
necessary for a direct comparison to commercially available and widely used organic
peroxides.

The Path Forward

The current lack of available data on "peroxide, nitro 1-oxohexyl" prevents the creation of a
detailed comparison guide as originally intended. For researchers, scientists, and drug
development professionals interested in this specific molecule, the path forward would
necessitate foundational research to:

Develop and publish a reliable synthesis protocol.

Characterize its fundamental chemical and physical properties.

Investigate its reactivity, stability, and potential applications.

Conduct direct comparative studies against industry-standard organic peroxides.

Without such fundamental data, any comparison would be purely speculative. The scientific
community awaits further research to elucidate the properties and potential of this intriguing,
yet currently enigmatic, organic peroxide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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